Cas no 773870-05-6 (1H-Pyrrole-2-methanol,3,5-dimethyl-)

• Product Name: 1H-Pyrrole-2-methanol,3,5-dimethyl-
• CAS No: 773870-05-6
• MF: C₇H₁₁NO
• MW: 125.168341875076
• CID: 552233
• PubChem ID: 45092461
• Update Time: 2024-03-01

1H-Pyrrole-2-methanol,3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-methanol,3,5-dimethyl-
• 1H-Pyrrole-2-methanol,3,5-dimethyl-(9CI)

• Inchi： 1S/C7H11NO/c1-5-3-6(2)8-7(5)4-9/h3,8-9H,4H2,1-2H3
• InChI Key： SFYWURPKGZASRR-UHFFFAOYSA-N
• SMILES： C(C1=C(C)C=C(C)N1)O

Computed Properties

• Exact Mass: 125.084
• Monoisotopic Mass: 125.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36A^2
• XLogP3: 0.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles